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Compound of Interest

Compound Name: Fullerene-C60

Cat. No.: B1176888 Get Quote

For researchers, scientists, and professionals in drug development, the unique properties of

Fullerene-C60 offer exciting possibilities. However, ensuring personal and environmental

safety during its handling is paramount. This guide provides essential, immediate safety and

logistical information, including detailed operational and disposal plans, to foster a secure

laboratory environment.

I. Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Fullerene-C60, a multi-layered approach to personal protection is crucial to

minimize exposure risks. The following table summarizes the recommended PPE.
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Protection Type Equipment
Standard/Specificati

on
Purpose

Eye Protection

Safety glasses with

side-shields or

chemical safety

goggles

Conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US)[1][2][3]

To protect against

mechanical irritation

from dust particles[1].

Hand Protection
Chemical-resistant

gloves

Inspected prior to use

and conforming to EN

374 (EU) or other

applicable

standards[3][4]

To prevent skin

contact and potential

irritation[1][4].

Body Protection

Lab coat or

appropriate protective

clothing

N/A

To prevent skin

exposure to Fullerene-

C60 powder[1][2].

Respiratory Protection

NIOSH-approved

respirator (e.g., N95

or P1 dust mask)

Follow OSHA

respirator regulations

in 29 CFR 1910.134

or European Standard

EN 149[1]

Recommended when

working with larger

quantities, in poorly

ventilated areas, or

when dust generation

is likely, to prevent

respiratory tract

irritation[4][5][6].

II. Operational Plan: A Step-by-Step Protocol for
Safe Handling
Adherence to a strict operational protocol is vital for minimizing the risk of exposure and

contamination.

1. Preparation:

Work Area: Always handle Fullerene-C60 in a well-ventilated area, preferably within a fume

hood, to control airborne particles[4][6].
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Equipment: Ensure all necessary equipment, such as spatulas, weighing paper, and

containers, are clean and readily accessible to avoid sudden movements that could

aerosolize the powder[6].

PPE: Don all required personal protective equipment as outlined in the table above before

handling the material.

2. Handling:

Dispensing: Open the container carefully. Use a clean spatula to transfer the powder slowly

and deliberately to minimize dust formation[6].

Weighing: If weighing is required, do so within the ventilated enclosure.

Solution Preparation: When preparing solutions, add the Fullerene-C60 powder to the

solvent in a controlled manner.

Avoidance: Avoid all contact with eyes and skin[1][4]. Do not breathe in the dust[2]. After

handling, wash hands thoroughly with soap and water[3][4].

3. Storage:

Container: Keep the Fullerene-C60 container tightly closed when not in use[1][7].

Environment: Store in a cool, dry, and well-ventilated area away from strong oxidizing

agents[2][7].

III. Emergency Procedures: Immediate Actions for
Exposure
In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention[1][2][4].

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation develops[1][3]

[4].

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.

Seek immediate medical attention[1][3][4].

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[1][4].

IV. Disposal Plan: Responsible Waste Management
Proper disposal of Fullerene-C60 and any contaminated materials is essential to prevent

environmental contamination.

Waste Classification: Treat all Fullerene-C60 waste and contaminated materials (e.g.,

gloves, wipes, containers) as chemical waste[7].

Containment: Collect waste in a designated, sealed, and properly labeled container[4][6].

Disposal Method: Dispose of the waste in accordance with all applicable local, state, and

federal regulations[7]. It is recommended to contact a licensed professional waste disposal

service. One suggested method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber[4]. Do not

allow the product to enter drains[3][4].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/59649.pdf
https://www.fishersci.com/store/msds?partNumber=AC295010010&productDescription=FULLERENE+C60%2C+99.90%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/Fullerene-C60_2.pdf
https://pim-resources.coleparmer.com/sds/59649.pdf
https://www.acsmaterial.com/pub/media/catalog/product/s/d/sds-fullerene_c60.pdf
https://www.chemicalbook.com/msds/Fullerene-C60_2.pdf
https://pim-resources.coleparmer.com/sds/59649.pdf
https://www.acsmaterial.com/pub/media/catalog/product/s/d/sds-fullerene_c60.pdf
https://www.chemicalbook.com/msds/Fullerene-C60_2.pdf
https://pim-resources.coleparmer.com/sds/59649.pdf
https://www.chemicalbook.com/msds/Fullerene-C60_2.pdf
https://www.benchchem.com/product/b1176888?utm_src=pdf-body
https://www.benchchem.com/product/b1176888?utm_src=pdf-body
https://manuals.plus/asin/B07NVDD26Z
https://www.chemicalbook.com/msds/Fullerene-C60_2.pdf
https://manuals.plus/asin/B07NT641S7.pdf
https://manuals.plus/asin/B07NVDD26Z
https://www.chemicalbook.com/msds/Fullerene-C60_2.pdf
https://www.acsmaterial.com/pub/media/catalog/product/s/d/sds-fullerene_c60.pdf
https://www.chemicalbook.com/msds/Fullerene-C60_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


V. Safe Handling Workflow
The following diagram illustrates the logical steps for the safe handling of Fullerene-C60 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Fullerene-C60.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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